2,4-Dinitroestriol

• CAS No.: 84605-03-8
• Molecular Formula: C18H22N2O7
• Molecular Weight: 378.4 g/mol
• IUPAC Name: (8R,9S,13S,14S,16R,17R)-13-methyl-2,4-dinitro-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,16,17-triol
• InChI: InChI=1S/C18H22N2O7/c1-18-5-4-8-9(12(18)7-14(21)17(18)23)2-3-10-11(8)6-13(19(24)25)16(22)15(10)20(26)27/h6,8-9,12,14,17,21-23H,2-5,7H2,1H3/t8-,9+,12-,14+,17-,18-/m0/s1
• InChI Key: LBVHZIPPKRHSGT-LMBULWBFSA-N
• SMILES: CC12CCC3C(C1CC(C2O)O)CCC4=C(C(=C(C=C34)[N+](=O)[O-])O)[N+](=O)[O-]
• Isomeric SMILES: C[C@]12CC[C@H]3[C@H]([C@@H]1C[C@H]([C@@H]2O)O)CCC4=C(C(=C(C=C34)[N+](=O)[O-])O)[N+](=O)[O-]
• Synonyms: 2,4-dinitroestriol

Description

2,4-Dinitrophenol (2,4-DNP), a nitroaromatic compound with the chemical formula C₆H₄N₂O₅, is one of the six isomers of dinitrophenol. It is characterized by two nitro groups (-NO₂) at the 2- and 4-positions of the phenolic ring . Historically, 2,4-DNP has been utilized in industrial applications, including pesticides, dyes, and explosives, due to its ability to uncouple oxidative phosphorylation in mitochondria, leading to rapid energy dissipation as heat . However, its acute toxicity (e.g., hyperthermia, metabolic acidosis) has restricted its commercial use in recent decades .

Comparison with Similar Compounds

Toxicity and Regulatory Status

Compound	LD₅₀ (Oral, Rat)	Primary Toxicity Mechanism	Regulatory Status
2,4-DNP	30–50 mg/kg	Mitochondrial uncoupling	Banned in dietary supplements (FDA, 1938) .
2,4-DNT	268 mg/kg	Carcinogenicity (bladder/liver tumors)	EPA-regulated pollutant .
2,4-DNFB	190 mg/kg	Immunotoxicity (haptenization)	Restricted laboratory use .